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Compound of Interest

Compound Name: Cesium orthovanadate

Cat. No.: B1644300 Get Quote

Disclaimer: This technical guide focuses on the cesium vanadate compound with the chemical

formula Cs₂V₃O₈, for which pyroelectric properties have been scientifically reported. No peer-

reviewed data could be found for a compound with the formula Cs₃VO₄ as specified in the topic

request. It is presumed that Cs₂V₃O₈ is the material of interest.

Introduction
This document provides a comprehensive technical overview of the known pyroelectric and

related physical properties of Cesium Vanadate (Cs₂V₃O₈). This material is of interest to

researchers in materials science and solid-state physics due to its noncentrosymmetric crystal

structure, which gives rise to its pyroelectric behavior. This guide is intended for researchers,

scientists, and professionals in drug development who may have an interest in the application

of pyroelectric materials for sensing or other advanced applications.

The pyroelectric effect is the generation of a temporary voltage in a material when it is heated

or cooled. This phenomenon is intrinsic to materials that possess a spontaneous electric

polarization and a crystal structure that belongs to one of the ten polar point groups. Cs₂V₃O₈ is

one such material, exhibiting a measurable pyroelectric response.

Core Physicochemical and Pyroelectric Properties
The quantitative data available for Cesium Vanadate (Cs₂V₃O₈) are summarized below. These

properties are crucial for understanding its behavior and potential applications as a pyroelectric

material.
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Data Presentation
Property Value Reference

Pyroelectric Coefficient (p) -2.0 µC m⁻² K⁻¹ [1][2]

Crystal System Tetragonal [1]

Space Group
P4bm (noncentrosymmetric,

polar)
[1]

Lattice Parameters
a = 8.9448(4) Å, c = 6.0032(3)

Å
[1]

Ferroelectric Nature Not Ferroelectric [1][2]

Dielectric Constant
Data not available in the

searched literature

Thermal Expansion Coefficient
Data not available in the

searched literature

Experimental Protocols
This section details the methodologies for the synthesis of Cesium Vanadate and the general

principles for the measurement of its pyroelectric properties.

Synthesis of Cs₂V₃O₈ Single Crystals
Cesium Vanadate (Cs₂V₃O₈) single crystals are synthesized via a hydrothermal method.[1] This

technique involves a chemical reaction in an aqueous solution above ambient temperature and

pressure. While the exact precursors and their concentrations are proprietary to the original

research, a general workflow for such a synthesis can be outlined.

Fig. 1: General workflow for the hydrothermal synthesis of Cs₂V₃O₈.

Measurement of the Pyroelectric Coefficient
The pyroelectric coefficient is determined by measuring the electrical current generated by the

sample in response to a controlled change in temperature. The dynamic or quasi-static

methods, such as the Byer-Roundy technique, are commonly employed. The measurement
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involves heating or cooling the sample at a constant rate and measuring the resulting

pyroelectric current.

The pyroelectric coefficient (p) is calculated using the formula:

I = pA (dT/dt)

where:

I is the measured pyroelectric current

p is the pyroelectric coefficient

A is the electrode area on the crystal

dT/dt is the rate of temperature change

Fig. 2: Schematic of a typical setup for pyroelectric coefficient measurement.

Structure-Property Relationship
The pyroelectric effect in Cs₂V₃O₈ is a direct consequence of its crystal structure. The material

crystallizes in the P4bm space group, which is a polar, noncentrosymmetric space group. This

lack of an inversion center allows for the existence of a net dipole moment within the crystal's

unit cell.

The structure consists of corner-sharing V⁵⁺O₄ and V⁴⁺O₅ polyhedra that form two-dimensional

layers, which are separated by cesium cations.[1] The specific arrangement and alignment of

these polyhedra result in a macroscopic polarity along a specific crystallographic direction.

When the temperature of the crystal changes, the atoms vibrate with different amplitudes,

causing a change in the magnitude of this net dipole moment. This change in spontaneous

polarization manifests as the pyroelectric effect.

Fig. 3: Relationship between crystal structure and pyroelectricity in Cs₂V₃O₈.

Conclusion
Cesium Vanadate (Cs₂V₃O₈) is a pyroelectric material with a reported pyroelectric coefficient of

-2.0 µC m⁻² K⁻¹. Its pyroelectricity stems from its noncentrosymmetric P4bm crystal structure.
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While the material has been successfully synthesized and its fundamental pyroelectric property

has been characterized, further research is required to determine other crucial parameters

such as its dielectric constant and thermal expansion coefficient to fully assess its potential for

technological applications. The experimental protocols outlined in this guide provide a

foundation for further investigation into this and similar materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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